2-ethyl-N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)butanamide

• IUPAC Name: 2-ethyl-N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]butanamide
• InChI: InChI=1S/C15H21N5O2/c1-4-11(5-2)15(21)16-10-14-17-18-19-20(14)12-6-8-13(22-3)9-7-12/h6-9,11H,4-5,10H2,1-3H3,(H,16,21)
• InChI Key: VPXDDFVEHMRMHD-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NCC1=NN=NN1C2=CC=C(C=C2)OC
• Molecular Formula: C15H21N5O2
• Molecular Weight: 303.36 g/mol

Description

2-ethyl-N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)butanamide, also known as EMA-401, is a novel drug candidate that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide and is often difficult to manage with existing therapies. EMA-401 has shown promising results in preclinical studies and is currently undergoing clinical trials to evaluate its safety and efficacy in humans.

Scientific Research Applications

Antimitotic Agents Compounds with similar structural features, such as ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7-yl]carbamate and its derivatives, have been investigated for their antimitotic activities. These studies have highlighted the biological significance of such molecules, particularly in their potential to act as antimitotic agents due to their ability to interfere with cell division. This research avenue suggests that related compounds, including those with tetrazole and methoxyphenyl groups, may offer valuable insights into the development of new antimitotic drugs (C. Temple, G. Rener, 1992).

Antiulcer Agents Research into compounds such as N-[3-(3-(piperidinomethyl)phenoxy)propyl]-4-(1-methyl-1H-tetrazol-5-ylthio)butanamide has demonstrated their potential as antiulcer agents. These studies contribute to understanding how structural modifications can enhance the gastric acid antisecretory activity, offering pathways to novel treatments for ulcerative conditions (I. Ueda, K. Ishii, K. Sinozaki, M. Seiki, M. Hatanaka, 1991).

Neuroprotective Effects Investigations into the neuroprotective effects of neuronal Ca(2+) channel blockers highlight the importance of structural features in medicinal chemistry. These studies, focusing on compounds like LY042826 and LY393615, underline the therapeutic potential of such molecules in protecting against ischemia-induced brain injury, hinting at the broader applicability of structurally related compounds in neuroprotection (C. Hicks, M. Ward, M. O'Neill, 2000).

Herbicide Metabolism Research into the metabolism of chloroacetamide herbicides, such as acetochlor and metolachlor, has provided insights into the metabolic pathways involved in the biotransformation of these compounds. Understanding the metabolism of such compounds is crucial for assessing their environmental impact and safety (S. Coleman, R. Linderman, E. Hodgson, R. Rose, 2000).

Antimicrobial Activities The synthesis and evaluation of compounds for their antimicrobial activities is a significant area of research. Compounds with complex structures, including those with tetrazole and methoxyphenyl groups, have been synthesized and tested against various microbial strains, highlighting their potential as antimicrobial agents (Wagnat W. Wardkhan, M. Youssef, Faten I. Hamed, S. Ouf, 2008).